Cas no 7066-01-5 (1,3,5-Triazin-2(1H)-one,1-[(4-chlorophenyl)methyl]tetrahydro-4,6-dithioxo-)

• Product Name: 1,3,5-Triazin-2(1H)-one,1-[(4-chlorophenyl)methyl]tetrahydro-4,6-dithioxo-
• CAS No: 7066-01-5
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 580094
• PubChem ID: 5268160
• Update Time: 2025-04-19

1,3,5-Triazin-2(1H)-one,1-[(4-chlorophenyl)methyl]tetrahydro-4,6-dithioxo- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,1-[(4-chlorophenyl)methyl]tetrahydro-4,6-dithioxo-
• 2-pyridinamine, 5-(1-pyrrolidinylsulfonyl)-; 5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-amine
• DTXSID60414649
• CS-0366960
• F2124-0074
• 5-(pyrrolidin-1-ylsulfonyl)pyridin-2-amine
• AKOS000320646
• 627842-43-7
• 7066-01-5
• WLZ2871
• 5-pyrrolidin-1-ylsulfonylpyridin-2-amine

• Inchi： 1S/C9H13N3O2S/c10-9-4-3-8(7-11-9)15(13,14)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H2,10,11)
• InChI Key： AIASWLWEDWQPHY-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)N)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 227.07299
• Monoisotopic Mass: 227.072847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.398
• Boiling Point: 427.3°Cat760mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.623
• PSA: 76.29